Cas no 177994-49-9 (3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE)

3-Chloro-5-fluoro-4-methoxybenzaldehyde is a versatile aromatic aldehyde used as a key intermediate in organic synthesis and pharmaceutical applications. Its structure, featuring chloro, fluoro, and methoxy substituents, enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing and donating groups contribute to its utility in constructing complex heterocycles and bioactive molecules. This compound is particularly valued for its stability and purity, making it suitable for high-precision synthetic routes. Its well-defined chemical properties ensure consistent performance in research and industrial processes, including agrochemical and drug development. Proper handling and storage are recommended due to its sensitivity to light and moisture.

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE structure

177994-49-9 structure

Product Name:3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE

CAS No:177994-49-9

MF:C₈H₆ClFO₂

MW:188.583445072174

MDL:MFCD04115863

CID:92190

PubChem ID:3860780

Update Time:2025-06-07

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE
- JRD-1344
- SCHEMBL16411026
- MFCD04115863
- CS-0195379
- Benzaldehyde, 3-chloro-5-fluoro-4-methoxy-
- E89753
- 177994-49-9
- A881428
- 3-Chloro-5-fluoro-4-methoxybenzaldehyde, AldrichCPR
- DTXSID60397488
- AKOS015955986
- 3-chloro-5-fluoro-4-methoxy-benzaldehyde
- DB-240918
- MDL： MFCD04115863
- Inchi： 1S/C8H6ClFO2/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-4H,1H3
- InChI Key： HILNMKBXNYUXIJ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C=C(C=1OC)F

Computed Properties

Exact Mass: 188.00400
Monoisotopic Mass: 188.004
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Melting Point: 43-45℃
Water Partition Coefficient: Insoluble in water.
PSA: 26.30000
LogP: 2.30020
Sensitiveness: Air Sensitive

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019143728-5g	3-Chloro-5-fluoro-4-methoxybenzaldehyde	177994-49-9	95%	5g	530.64 USD	2021-06-16
Alichem	A019143728-10g	3-Chloro-5-fluoro-4-methoxybenzaldehyde	177994-49-9	95%	10g	828.12 USD	2021-06-16
Alichem	A019143728-25g	3-Chloro-5-fluoro-4-methoxybenzaldehyde	177994-49-9	95%	25g	1,380.20 USD	2021-06-16
TRC	C585810-10mg	3-Chloro-5-fluoro-4-methoxybenzaldehyde	177994-49-9		10mg	$ 50.00	2022-06-06
TRC	C585810-50mg	3-Chloro-5-fluoro-4-methoxybenzaldehyde	177994-49-9		50mg	$ 65.00	2022-06-06
TRC	C585810-100mg	3-Chloro-5-fluoro-4-methoxybenzaldehyde	177994-49-9		100mg	$ 80.00	2022-06-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26666-1g	3-Chloro-5-fluoro-4-methoxybenzaldehyde, 97%	177994-49-9	97%	1g	￥3556.00	2023-03-09
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H26666-5g	3-Chloro-5-fluoro-4-methoxybenzaldehyde, 97%	177994-49-9	97%	5g	￥10828.00	2023-03-09
Apollo Scientific	PC302536-1g	3-Chloro-5-fluoro-4-methoxybenzaldehyde	177994-49-9	97%	1g	£47.00	2023-09-01
Apollo Scientific	PC302536-5g	3-Chloro-5-fluoro-4-methoxybenzaldehyde	177994-49-9	97%	5g	£105.00	2023-09-01

3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:177994-49-9)3-CHLORO-5-FLUORO-4-METHOXYBENZALDEHYDE

Order Number:A881428

Stock Status:in Stock

Quantity:10g/25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:03

Price ($):210.0/383.0/1139.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

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